Cas no 1416342-12-5 (1-Biphenyl-4-yl-1H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 1-Biphenyl-4-yl-1H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1416342-12-5
• MF: C₁₅H₁₁N₃O₂
• MW: 265.266742944717
• CID: 5179789
• Update Time: 2025-06-07

1-Biphenyl-4-yl-1H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Biphenyl-4-yl-1H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C15H11N3O2/c19-15(20)14-10-18(17-16-14)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H,19,20)
• InChI Key： YJANOBAUYAGBNO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C3=CC=CC=C3)C=C2)C=C(C(O)=O)N=N1

Additional information on 1-Biphenyl-4-yl-1H-[1,2,3]triazole-4-carboxylic acid

Comprehensive Overview of 1-Biphenyl-4-yl-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1416342-12-5)

1-Biphenyl-4-yl-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1416342-12-5) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound, featuring a biphenyl backbone fused with a 1,2,3-triazole ring, exhibits unique structural properties that make it a promising candidate for drug discovery and advanced material applications. Its molecular formula is C₁₅H₁₁N₃O₂, with a molecular weight of 265.27 g/mol.

The 1,2,3-triazole moiety in 1-Biphenyl-4-yl-1H-[1,2,3]triazole-4-carboxylic acid is particularly noteworthy due to its stability, hydrogen-bonding capacity, and bioisosteric potential. These characteristics align with current trends in click chemistry and fragment-based drug design, which are widely discussed in modern medicinal chemistry. Researchers are increasingly exploring this compound for its potential as a pharmacophore in kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs, addressing pressing global health challenges such as antibiotic resistance and chronic inflammatory diseases.

From a synthetic chemistry perspective, 1-Biphenyl-4-yl-1H-[1,2,3]triazole-4-carboxylic acid can be efficiently prepared via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark reaction in click chemistry. This method offers excellent regioselectivity and high yields, making it attractive for industrial-scale production. Recent studies have also investigated its derivatization into esters and amides, expanding its utility in combinatorial chemistry libraries—a hot topic in AI-driven drug discovery platforms.

In material science, the biphenyl-triazole hybrid structure demonstrates intriguing photophysical properties. Its conjugated system and rigid planar geometry make it a potential candidate for organic light-emitting diodes (OLEDs) and molecular sensors. This aligns with the growing demand for sustainable materials in electronics, a frequently searched topic in scientific and engineering communities.

Analytical characterization of 1-Biphenyl-4-yl-1H-[1,2,3]triazole-4-carboxylic acid typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). Purity thresholds exceeding 98% are achievable with optimized purification protocols, meeting stringent requirements for preclinical studies. Stability studies indicate that the compound remains intact under standard storage conditions (-20°C in inert atmosphere), a critical factor for reproducibility in research—an aspect heavily emphasized in peer-reviewed publications.

The commercial availability of 1-Biphenyl-4-yl-1H-[1,2,3]triazole-4-carboxylic acid through specialty chemical suppliers has facilitated its adoption across laboratories. Current pricing models reflect its niche application status, with bulk quantities available for lead optimization campaigns. Safety data sheets classify it as non-hazardous under normal handling conditions, though standard laboratory precautions for fine chemicals are recommended.

Future research directions for CAS No. 1416342-12-5 may explore its structure-activity relationships (SAR) in greater depth, particularly through computational modeling approaches like molecular docking and quantitative structure-activity relationship (QSAR) studies. These methodologies are increasingly integrated with machine learning algorithms—a convergence point between chemistry and artificial intelligence that dominates contemporary scientific discourse.

In summary, 1-Biphenyl-4-yl-1H-[1,2,3]triazole-4-carboxylic acid represents a versatile scaffold at the intersection of medicinal chemistry and advanced materials. Its triazole-carboxylic acid functionality offers multiple vectors for structural modification, while the biphenyl group contributes to π-stacking interactions crucial for biological activity and material properties. As research continues to uncover new applications, this compound is poised to remain relevant in cutting-edge scientific investigations.